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Compound of Interest

Compound Name: L-erythro-Chloramphenicol

Cat. No.: B1674768 Get Quote

Application Note
Chloramphenicol is a broad-spectrum antibiotic commonly utilized in molecular biology and

drug development for the selection of transformed bacteria and for plasmid amplification.[1] It

functions by inhibiting protein synthesis in bacteria by binding to the 50S ribosomal subunit and

preventing the peptidyl transferase step.[1][2][3] Resistance to chloramphenicol is conferred by

the chloramphenicol acetyltransferase (CAT) gene, which inactivates the antibiotic. This

document provides a detailed protocol for the preparation, storage, and safe handling of

chloramphenicol stock solutions.

Properly prepared and stored stock solutions are crucial for ensuring experimental

reproducibility. Chloramphenicol powder is typically dissolved in ethanol or methanol to create a

concentrated stock solution, which is then diluted to the desired working concentration in

culture media.[2][4] Stock solutions are typically stored at -20°C for long-term use.[1][5][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for chloramphenicol.
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Parameter Value References

Molecular Weight 323.13 g/mol [4][7]

Solubility in Ethanol 50 mg/mL [2][4]

Solubility in Methanol Highly soluble (>20 mg/mL) [8]

Solubility in Water 2.5 mg/mL [2][4]

Recommended Stock Solution

Concentration
10 - 50 mg/mL in ethanol [9]

Recommended Working

Concentration
10 - 170 µg/mL [1][9]

Storage of Solid Powder Room temperature or 2-8°C [1][3]

Storage of Stock Solution

(Ethanol)

-20°C (long-term, up to 1 year)

or 2-8°C (short-term, up to 30

days)

[4][5][6][9]

Experimental Protocol: Preparation of 10 mL of a 25
mg/mL Chloramphenicol Stock Solution
This protocol details the steps for preparing a 25 mg/mL stock solution of chloramphenicol in

ethanol.

Materials:

Chloramphenicol powder (CAS 56-75-7)

100% Ethanol

Sterile 15 mL conical tube

Vortex mixer

Sterile 0.22 µm syringe filter
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Sterile syringe

Sterile microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), weigh out 250 mg of

chloramphenicol powder.

Dissolving: Transfer the powder to a sterile 15 mL conical tube. Add 10 mL of 100% ethanol

to the tube.

Mixing: Cap the tube tightly and vortex until the chloramphenicol is completely dissolved. The

solution should be clear and very faintly yellow.

Sterilization: To ensure sterility, filter the stock solution through a sterile 0.22 µm syringe filter

into a new sterile container. Do not autoclave chloramphenicol solutions.[1]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 1 mL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage (up to one year).[6] For short-term storage,

aliquots can be kept at 2-8°C for up to 30 days.[4][9]

Workflow and Signaling Pathway Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://khimexpert.com/wp-content/uploads/2018/12/GAB05-Chloramphenicol.pdf
https://www.goldbio.com/blogs/articles/5-tips-make-research-antibiotics-last-longer
https://labmart.id/wp-content/uploads/2025/05/TC204.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_and_Storage_of_Chloramphenicol_Stock_Solution_in_Ethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Processing

Storage

Weigh 250 mg
Chloramphenicol Powder

Add 10 mL
100% Ethanol

Transfer to
sterile tube

Vortex to Dissolve

Sterile Filter (0.22 µm)

Ensure complete
dissolution

Aliquot into Sterile Tubes

Store at -20°C (Long-term)
or 2-8°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for preparing chloramphenicol stock solution.
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Caption: Mechanism of action of chloramphenicol.

Safety Precautions
Chloramphenicol should be handled with care as it is considered hazardous.[5] Always wear

appropriate personal protective equipment, including a lab coat, gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes. Wash hands thoroughly after

handling.[5] It is important to review the Safety Data Sheet (SDS) for this chemical prior to use.

Due to its potential for serious side effects in humans, such as bone marrow damage, it is not

typically used for therapeutic purposes except in specific, life-threatening infections.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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